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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000 Get Quote

The proper disposal of laboratory reagents is paramount to ensuring a safe and compliant

research environment. This document provides a detailed protocol for the handling and

disposal of SRTCX1002, a substance requiring specialized waste management procedures.

Adherence to these guidelines is critical for the protection of personnel and the environment.

For the safe and effective disposal of SRTCX1002, a multi-step process is recommended,

beginning with the preparation of the work area and concluding with the proper labeling and

storage of the waste. The following sections outline the necessary quantitative data, a detailed

inactivation protocol, and a visual workflow to guide researchers through this process.

Quantitative Data Summary for SRTCX1002
Disposal
To facilitate quick reference and ensure compliance with safety standards, the following table

summarizes key quantitative data for the disposal of SRTCX1002. These values are critical for

the safe preparation of inactivation solutions and the proper categorization of waste streams.
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Parameter Value Unit Notes

Aqueous Waste

Maximum

Concentration for

Aqueous Disposal

10 µg/L

Post-inactivation

concentration.

Requires verification

of inactivation before

drain disposal.

pH Range for

Neutralization
6.0 - 8.0 pH

The pH of the final

solution must be

within this range

before disposal.

Solid Waste

To cite this document: BenchChem. [Navigating the Disposal of SRTCX1002: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611000#srtcx1002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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